N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride
Overview
Description
N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride is a chemical compound with the molecular formula C12H16N4.2ClH . It is known for its unique structure, which includes a pyrrole ring and a pyridine ring, making it a compound of interest in various scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride typically involves the reaction of 2,5-diaminopyridine with 1,5-dimethyl-2-pyrrolecarboxaldehyde . The reaction is carried out under controlled conditions, often in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for various applications in research and industry .
Chemical Reactions Analysis
Types of Reactions
N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.
Substitution: The compound can undergo substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product but often involve controlled temperatures and pressures .
Major Products Formed
The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These derivatives can have different properties and applications, making them valuable in research and industry .
Scientific Research Applications
N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.
Industry: Used in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N2-((1,5-Dimethyl-1H-pyrrol-2-yl)methyl)pyridine-2,5-diamine dihydrochloride include:
2,5-Diaminopyridine: A precursor used in the synthesis of the compound.
1,5-Dimethyl-2-pyrrolecarboxaldehyde: Another precursor used in the synthesis.
Omeprazole: A compound with a similar pyridine ring structure but different biological activity.
Uniqueness
What sets this compound apart from similar compounds is its unique combination of a pyrrole ring and a pyridine ring, which gives it distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
94166-65-1 |
|---|---|
Molecular Formula |
C12H18Cl2N4 |
Molecular Weight |
289.20 g/mol |
IUPAC Name |
2-N-[(1,5-dimethylpyrrol-2-yl)methyl]pyridine-2,5-diamine;dihydrochloride |
InChI |
InChI=1S/C12H16N4.2ClH/c1-9-3-5-11(16(9)2)8-15-12-6-4-10(13)7-14-12;;/h3-7H,8,13H2,1-2H3,(H,14,15);2*1H |
InChI Key |
XUZTVIMQPUXBGC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(N1C)CNC2=NC=C(C=C2)N.Cl.Cl |
Origin of Product |
United States |
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